Cas no 41513-02-4 (1-bromo-4-isocyanato-2-(trifluoromethyl)benzene)

• Product Name: 1-bromo-4-isocyanato-2-(trifluoromethyl)benzene
• CAS No: 41513-02-4
• MF: C₈H₃BrF₃NO
• MW: 266.014731645584
• MDL: MFCD20429994
• CID: 328732
• PubChem ID: 23137217
• Update Time: 2025-04-19

1-bromo-4-isocyanato-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-2-(TRIFLUOROMETHYL)PHENYL ISOCYANATE
• 484946_ALDRICH
• 4-bromo-3-(trifluoromethyl)phenyl isocyanate
• AC1MQOOC
• AC1Q4ILZ
• AG-F-47675
• CTK4I4941
• GEO-02901
• 1-bromo-4-isocyanato-2-(trifluoromethyl)benzene
• AKOS009159386
• DTXSID30392869
• A813062
• J-011985
• SCHEMBL1149137
• 4-bromo-1-isocyanato-2-(trifluoromethyl)benzene
• 41513-02-4
• MFCD00013871
• 186589-12-8
• 4-Bromo-2-(trifluoromethyl)phenyl isocyanate, 96%
• 4-4-Bromo-2-(trifluoromethyl)phenyl isocyanate

• MDL： MFCD20429994
• Inchi： 1S/C8H3BrF3NO/c9-5-1-2-7(13-4-14)6(3-5)8(10,11)12/h1-3H
• InChI Key： UZFHKVBCBXPKKE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(F)(F)F)C=1)N=C=O

Computed Properties

• Exact Mass: 264.93499
• Monoisotopic Mass: 264.935
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• Density: 1.699 g/mL at 25 °C(lit.)
• Boiling Point: 115 °C10 mm Hg(lit.)
• Flash Point: 230 °F
• Refractive Index: n20/D 1.524(lit.)
• PSA: 29.43
• LogP: 3.43520

1-bromo-4-isocyanato-2-(trifluoromethyl)benzene Security Information

• Hazardous Material transportation number：UN 2206 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：20/21/22-36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes